Cas no 2229410-00-6 (N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline)

• Product Name: N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline
• CAS No: 2229410-00-6
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5924147
• PubChem ID: 165762136
• Update Time: 2025-06-08

N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline
• EN300-1766903
• 2229410-00-6

• Inchi： 1S/C15H21N/c1-6-15(4,5)13-9-11-14(12-10-13)16(7-2)8-3/h1,9-12H,7-8H2,2-5H3
• InChI Key： VPLQJPFTDVXHSU-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Additional information on N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline

Recent Advances in the Study of N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline (CAS: 2229410-00-6) in Chemical Biology and Pharmaceutical Research

N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline (CAS: 2229410-00-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies exploring its potential applications in drug discovery and development. The compound's structural motif, which includes a diethylamino group and an alkyne functionality, makes it a versatile intermediate for further chemical modifications and a potential candidate for various biological applications.

Recent studies have focused on the synthesis and characterization of N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline, with particular attention to its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. These studies have laid the groundwork for further investigations into its biological activity and pharmacological properties.

One of the key areas of interest is the potential use of N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline in the development of novel therapeutic agents. Preliminary in vitro studies have suggested that the compound may exhibit moderate activity against certain enzyme targets, although further optimization and testing are required to fully elucidate its mechanism of action and therapeutic potential. The alkyne group in the molecule also presents opportunities for click chemistry applications, enabling the facile conjugation of the compound to other bioactive molecules or probes for biological studies.

In addition to its potential therapeutic applications, N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline has been investigated for its utility in chemical biology. The compound's ability to serve as a precursor for more complex structures has been exploited in the synthesis of libraries of derivatives, which are being screened for various biological activities. This approach aligns with current trends in drug discovery, where the rapid generation and screening of compound libraries are essential for identifying lead compounds.

Despite the promising preliminary findings, several challenges remain in the development of N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline as a viable drug candidate or chemical tool. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation studies. Additionally, comprehensive in vivo studies are necessary to evaluate the compound's pharmacokinetics and toxicity profiles.

In conclusion, N,N-diethyl-4-(2-methylbut-3-yn-2-yl)aniline (CAS: 2229410-00-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable compound for further study. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic and chemical biology applications.